2-[(1,3-dioxoisoindol-2-yl)methyl]-N-(2-phenylethyl)benzamide

• IUPAC Name: 2-[(1,3-dioxoisoindol-2-yl)methyl]-N-(2-phenylethyl)benzamide
• InChI: InChI=1S/C24H20N2O3/c27-22(25-15-14-17-8-2-1-3-9-17)19-11-5-4-10-18(19)16-26-23(28)20-12-6-7-13-21(20)24(26)29/h1-13H,14-16H2,(H,25,27)
• InChI Key: HXKTUWLBVZZSIA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=O)C2=CC=CC=C2CN3C(=O)C4=CC=CC=C4C3=O
• Molecular Formula: C24H20N2O3
• Molecular Weight: 384.4 g/mol

Description

2-[(1,3-dioxoisoindol-2-yl)methyl]-N-(2-phenylethyl)benzamide is a complex organic compound with a unique structure that includes an isoindole ring and a benzamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(1,3-dioxoisoindol-2-yl)methyl]-N-(2-phenylethyl)benzamide typically involves the reaction of phthalic anhydride with an appropriate amine to form the isoindole ring. This intermediate is then reacted with benzoyl chloride under specific conditions to yield the final product. The reaction conditions often include the use of solvents such as dichloromethane or toluene and catalysts like triethylamine to facilitate the reaction .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to ensure the purity of the final product .

Chemical Reactions Analysis

Types of Reactions

2-[(1,3-dioxoisoindol-2-yl)methyl]-N-(2-phenylethyl)benzamide undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the benzamide group, using reagents like sodium hydroxide or ammonia.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide in aqueous solution.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines .

Scientific Research Applications

2-[(1,3-dioxoisoindol-2-yl)methyl]-N-(2-phenylethyl)benzamide has a wide range of scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe.

Medicine: Explored for its therapeutic potential in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-[(1,3-dioxoisoindol-2-yl)methyl]-N-(2-phenylethyl)benzamide involves its interaction with specific molecular targets and pathways. The isoindole ring can interact with enzymes and receptors, modulating their activity. This compound may also affect cellular signaling pathways, leading to various biological effects .

Comparison with Similar Compounds

Similar Compounds

• Methyl 2-(1,3-dioxoisoindol-2-yl)-3-hydroxypropanoate
• 4-[(1,3-Dioxoisoindol-2-yl)methyl]benzamide

Uniqueness

Compared to similar compounds, 2-[(1,3-dioxoisoindol-2-yl)methyl]-N-(2-phenylethyl)benzamide exhibits unique properties due to the presence of the phenylethyl group, which can enhance its interaction with biological targets and improve its solubility and stability .